Cas no 51814-53-0 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester)
51814-53-0 structure
Product Name:L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
CAS No:51814-53-0
MF:C10H19NO4
MW:217.26216340065
CID:361315
PubChem ID:11806130
Update Time:2025-04-19
L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester
- γ-(p-Anisidino)-buttersaeureethylester
- MFCD24391908
- SCHEMBL15663302
- E83198
- 51814-53-0
- (S)-Ethyl 2-((t-butoxycarbonyl)amino) propanoate
- (S)-ETHYL 2-((TERT-BUTOXYCARBONYL)AMINO) PROPANOATE
-
- Inchi: 1S/C10H19NO4/c1-6-14-8(12)7(2)11-9(13)15-10(3,4)5/h7H,6H2,1-5H3,(H,11,13)/t7-/m0/s1
- InChI Key: ZFNFXIVKGTXSMW-ZETCQYMHSA-N
- SMILES: O(C(N[C@H](C(=O)OCC)C)=O)C(C)(C)C
Computed Properties
- Exact Mass: 217.13100
- Monoisotopic Mass: 217.13140809g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 64.6Ų
Experimental Properties
- PSA: 64.63000
- LogP: 1.85360
L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester Related Literature
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
51814-53-0 (L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-, ethyl ester) Related Products
- 86123-95-7((2R)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxypropanoic acid)
- 15761-38-3(Boc-L-Ala-OH)
- 3744-87-4(tert-Butoxycarbonyl-DL-alanine)
- 7764-95-6(N-tert-Butoxycarbonyl-D-alanine)
- 2766-43-0(Boc-Ser-OMe)
- 61172-70-1(Propanedioic acid,2-[[(1,1-dimethylethoxy)carbonyl]amino]-, 1,3-dimethyl ester)
- 51293-47-1(Boc-Ser(Me)-OH)
- 102831-44-7(Diethyl (Boc-amino)malonate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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